Cas no 129738-42-7 (trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl)

• Product Name: trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl
• CAS No: 129738-42-7
• MF: C₂₃H₃₄
• MW: 310.516067028046
• MDL: MFCD13188633
• CID: 135130
• PubChem ID: 253661104
• Update Time: 2025-06-11

trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(trans,trans)-4'-(3-buten-1-yl)[1,1'-bicyclohexyl]-4-yl]-4-methyl-
• (trans,trans)-4-(But-3-en-1-yl)-4'-(p-tolyl)-1,1'-bi(cyclohexane)
• trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl
• 1-[4-(4-but-3-enylcyclohexyl)cyclohexyl]-4-methylbenzene
• TRANS TRANS-4-BUT-3-ENYL-4''-P-TOLYL-BICYCLOHEXYL
• 1-[4-(4-but-3-enylcyclohexyl)cyclohexyl]-4-methyl-benzene
• I01-1811
• trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl
• trans,trans-4'-(3-Butenyl)-4-(4-methylphenyl)bicyclohexyl
• CCP-V 2-1
• CCP-V 21
• V2-HHB-1
• 4-(but-3-enyl)-4'-p-tolylbi(cyclohexane)
• (1S,4R)-4-(But-3-en-1-yl)-4-(p-tolyl)-1,1'-bi(cyclohexane)
• [trans(trans)]-1-[4'-(3-Butenyl)[1,1'-bicyclohexyl]-4-yl]-4-methylbenzene
• TRANS,TRANS-4-BUT-3-ENYL-4''-P-TOLYL-BICYCLOHEXYL
• NS00077629
• Benzene, 1-[(trans,trans)-4'-(3-buten-1-yl)[1,1'-bicyclohexyl]-4-yl]-4-methyl-
• AKOS015889443
• AKOS024462753
• B4915
• FT-0658517
• AKOS022180495
• NS00020738
• MFCD13188633
• 129738-42-7
• DTXSID50595835
• 1-[(trans,trans)-4'-(3-Buten-1-yl)[1,1'-bicyclohexyl]-4-yl]-4-methylbenzene
• DS-15448
• CS-0060002
• A805970
• 1-[(trans,trans)-4a(2)-(3-Buten-1-yl)[1,1a(2)-bicyclohexyl]-4-yl]-4-methylbenzene
• OXPUOKDPOMJNKA-UHFFFAOYSA-N
• OXPUOKDPOMJNKA-GUJRETQESA-N

• MDL： MFCD13188633
• Inchi： 1S/C23H34/c1-3-4-5-19-8-12-21(13-9-19)23-16-14-22(15-17-23)20-10-6-18(2)7-11-20/h3,6-7,10-11,19,21-23H,1,4-5,8-9,12-17H2,2H3
• InChI Key： OXPUOKDPOMJNKA-UHFFFAOYSA-N
• SMILES： C1(CCC(CCC=C)CC1)C1CCC(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 310.26600
• Monoisotopic Mass: 310.266051085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 417.6±15.0 °C at 760 mmHg
• Flash Point: 209.9±9.0 °C
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 7.04140

trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl

Comprehensive Overview of trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl (CAS No. 129738-42-7)

The compound trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl (CAS No. 129738-42-7) is a highly specialized organic molecule that has garnered significant attention in the fields of advanced materials and liquid crystal technology. With its unique bicyclohexyl core and p-tolyl substitution, this compound exhibits exceptional thermal stability and optical properties, making it a valuable candidate for applications in high-performance displays and photonic devices. Researchers and industry professionals are increasingly exploring its potential in next-generation liquid crystal displays (LCDs) and organic electronics, where its molecular structure can enhance performance metrics such as response time and energy efficiency.

One of the most intriguing aspects of trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl is its role in addressing contemporary challenges in sustainable technology. As the demand for eco-friendly materials grows, this compound's compatibility with green chemistry principles positions it as a promising alternative to traditional synthetic additives. Its low toxicity profile and biodegradability potential align with global trends toward reducing environmental impact, a topic frequently searched by users interested in sustainable innovation and circular economy solutions.

From a structural perspective, the bicyclohexyl framework of this compound contributes to its remarkable mesomorphic behavior, a property highly sought after in the development of smart materials. The incorporation of a 3-butenyl side chain further enhances its solubility and processability, enabling easier integration into polymer matrices and coatings. These characteristics have sparked interest in its use for flexible electronics and wearable technology, areas that dominate current consumer and industrial research trends.

In addition to its material science applications, trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl is also being investigated for its potential in pharmaceutical intermediates. While not a drug itself, its structural motifs are valuable in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. This aligns with the growing public interest in neurodegenerative disease research and drug discovery, as evidenced by frequent searches for these terms in academic and healthcare databases.

The synthesis and characterization of CAS No. 129738-42-7 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity and consistency for industrial applications. Quality control protocols for this compound are stringent, reflecting its importance in precision-driven fields like optoelectronics and nanotechnology. For researchers seeking detailed spectroscopic data or synthetic pathways, this compound's well-documented properties make it a reliable reference in organic chemistry literature.

As the scientific community continues to explore the boundaries of functional materials, trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl stands out as a versatile building block. Its adaptability to both industrial-scale production and lab-scale experimentation ensures its relevance across multiple disciplines. Whether in the context of energy-efficient displays or advanced biomedical research, this compound exemplifies the intersection of innovation and practicality, answering the call for materials that meet the dual demands of performance and sustainability.